Cas no 1185123-55-0 (2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide
• CAS No: 1185123-55-0
• MF: C₂₇H₂₃ClN₄O₂
• MW: 470.950124979019
• CID: 5391156
• Update Time: 2025-05-24

2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chlorophenyl)methyl]-N-(4-ethylphenyl)-3,4-dihydro-4-oxo-5H-pyrimido[5,4-b]indole-5-acetamide
• 2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C27H23ClN4O2/c1-2-18-11-13-20(14-12-18)30-24(33)16-32-23-10-6-4-8-21(23)25-26(32)27(34)31(17-29-25)15-19-7-3-5-9-22(19)28/h3-14,17H,2,15-16H2,1H3,(H,30,33)
• InChI Key： RXTLFDJTKXRQAJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(CC)C=C2)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3Cl)C(=O)C1=2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide

Compound CAS No. 1185123-55-0: A Comprehensive Overview

The compound with CAS No. 1185123-55-0, known as 2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimido[5,4-b]indole derivatives, which have been extensively studied for their biological activities and therapeutic applications.

Pyrimido[5,4-b]indole is a heterocyclic aromatic system that has gained considerable attention due to its structural similarity to naturally occurring bioactive molecules. The presence of the (2-chlorophenyl)methyl group in the molecule introduces additional electronic and steric effects, which can significantly influence its pharmacokinetic properties and biological activity. Furthermore, the N-(4-ethylphenyl)acetamide moiety enhances the lipophilicity of the compound, potentially improving its absorption and bioavailability.

Recent studies have highlighted the importance of pyrimido[5,4-b]indole derivatives in drug discovery. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, the chlorophenyl substituent has been shown to enhance the selectivity of these compounds toward specific molecular targets, such as kinases and proteases.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyrimido[5,4-b]indole core through a condensation reaction followed by subsequent functionalization to introduce the (2-chlorophenyl)methyl and N-(4-ethylphenyl)acetamide groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of biological activity, CAS No. 1185123-55-0 has been evaluated in various in vitro assays. Preliminary results indicate that this compound exhibits moderate inhibitory activity against several enzymes associated with inflammation and oxidative stress. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy.

From an analytical standpoint, this compound has been characterized using a range of spectroscopic techniques such as NMR (nuclear magnetic resonance) and HRMS (high-resolution mass spectrometry). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for further biological studies.

Looking ahead, the development of CAS No. 1185123-55-0 into a therapeutic agent will depend on its ability to demonstrate efficacy in preclinical models while maintaining acceptable safety profiles. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, CAS No. 1185123-55-0, or 2-{3-[(2-chlorophenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-ethylphenyl)acetamide, represents a promising lead compound with diverse biological activities. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery programs targeting inflammatory diseases and cancer.